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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal safety assessment. Always consult the official Safety Data
Sheet (SDS) and conduct a thorough risk assessment before handling any chemical.

Executive Summary

Bistrifluoromethylmethane, also known as Bis(trifluoromethylsulfonyl)methane, is a synthetic
organofluorine compound recognized for its exceptional acidity and stability.[1] These
properties make it a valuable reagent in organic synthesis and a component in advanced
materials.[1][2] However, its hazardous nature necessitates strict adherence to safety
protocols. This guide provides a comprehensive overview of the known safety information for
Bistrifluoromethylmethane (CAS No. 428-76-2), including its physical and chemical properties,
hazard classifications, handling procedures, and emergency responses. Due to the limited
availability of public, in-depth toxicological studies, this guide focuses on the information
presented in publicly accessible safety data sheets and chemical supplier information.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling.
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Property Value Reference
CAS Number 428-76-2 [2][3][4]
Molecular Formula C3H2Fe04S:2 [21[31[4]
Molecular Weight 280.17 g/mol [21[31[4]
Off-white to beige crystalline
powder or low melting solid.
Appearance ) o [2][5]
Light yellow to brown liquid
above 35°C.
Melting Point 32-36°C [2][3][4]
Boiling Point 191 °C @ 745 Torr [315]
Density 1.832 + 0.06 g/cm3 (Predicted) [5]
Flash Point >110 °C [5]
Solubility No data available

pKa (aqueous, estimated)

~-18.6

[1]

Hazard Identification and Classification

Bistrifluoromethylmethane is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class GHS Category Hazard Statement Reference
Skin H315: Causes skin
) o Category 2 o [41[5116]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
- Category 2 N [41[5][6]
Damage/Eye Irritation eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single Category 3 ) o [4115]16]
respiratory irritation
Exposure)
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Signal Word: Warning[4][5][6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Bistrifluoromethylmethane
are not publicly available in the provided search results. The hazard classifications are based
on data submitted for regulatory purposes (e.g., GHS classification), which often do not include
the full, detailed study reports in the public domain. Standard OECD guidelines for testing of
chemicals are typically followed for such classifications, including:

e OECD TG 404: Acute Dermal Irritation/Corrosion
o OECD TG 405: Acute Eye Irritation/Corrosion
o OECD TG 403: Acute Inhalation Toxicity

Without access to the primary study data, a detailed methodology cannot be provided.

Handling and Storage

Safe handling and storage are critical to minimizing exposure risks.
Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6]

e Ensure eyewash stations and safety showers are readily accessible.[7]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6]

» Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

[6]

Handling Procedures:
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e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

e Avoid contact with skin and eyes.[6]

e Wash hands thoroughly after handling.[6]

Storage Conditions:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]
o Store locked up.[6]

e |tis recommended to store under an inert atmosphere (e.g., nitrogen).[5]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.
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Exposure Route

First Aid Measures

Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[6]

Skin Contact

Immediately wash with plenty
of soap and water. Remove
contaminated clothing and
wash it before reuse. If skin
irritation occurs, get medical

help.

[5]16]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

[6]

Ingestion

Do NOT induce vomiting.
Rinse mouth. Seek immediate

medical attention.

[7]

Spill Response:

Wear appropriate PPE.

Avoid dust formation.

Evacuate personnel from the area.

Sweep up the material and place it in a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.
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Visualizations
Hazard Mitigation Workflow

The following diagram illustrates the logical workflow for mitigating the hazards associated with
Bistrifluoromethylmethane.

Risk Assessment Control Measures ‘ Handling & Storage

Click to download full resolution via product page

Caption: Workflow for assessing and mitigating Bistrifluoromethylmethane hazards.

Emergency Response Logic

This diagram outlines the decision-making process in the event of an emergency involving
Bistrifluoromethylmethane.
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Caption: Decision logic for responding to Bistrifluoromethylmethane emergencies.

Toxicological Information

There is a notable lack of publicly available, detailed toxicological data for
Bistrifluoromethylmethane. No LD50 or LC50 values were found in the reviewed literature. The
primary toxicological concerns are its irritant effects on the skin, eyes, and respiratory system.
[4][5][6] The long-term health effects of exposure have not been thoroughly investigated. No
data was available to suggest that the compound is carcinogenic or mutagenic.

Conclusion

Bistrifluoromethylmethane (CAS No. 428-76-2) is a valuable chemical with significant
hazardous properties, primarily as a skin, eye, and respiratory irritant. While in-depth
toxicological data is limited in the public domain, the available information mandates the use of
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stringent safety precautions, including appropriate engineering controls, personal protective
equipment, and handling procedures. All personnel should be thoroughly trained on the
hazards and emergency procedures outlined in this guide and the substance's Safety Data
Sheet before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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